Cas no 2172515-58-9 (1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol)

• Product Name: 1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol
• CAS No: 2172515-58-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6144635
• PubChem ID: 165787352
• Update Time: 2025-10-31

1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol
• 2172515-58-9
• EN300-1638360

• Inchi： 1S/C11H23NO/c1-8(2)7-9(3)10(12)11(13)5-4-6-11/h8-10,13H,4-7,12H2,1-3H3
• InChI Key： NOCNHJWXJBMFAX-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C(C(C)CC(C)C)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2172515-58-9 and Product Name: 1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol

The compound CAS No. 2172515-58-9 and the product name 1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol represent a novel chemical entity with significant potential in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, has garnered attention due to its distinct chemical properties and its potential applications in medicinal chemistry. The presence of both an amino group and a cyclobutane ring in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate complex structural motifs to enhance biological activity. The compound in question, 1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol, exemplifies this trend by combining a linear aliphatic chain with a cyclic backbone. This structural configuration not only imparts unique physicochemical properties but also opens up possibilities for diverse interactions with biological targets. The amino group and the cyclobutane ring are particularly noteworthy, as they can serve as key pharmacophores in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential to act as a scaffold for the development of small-molecule drugs. The cyclobutane ring, known for its rigidity and stability, can provide a stable core around which functional groups can be strategically placed to modulate biological activity. Meanwhile, the 1-amino-2,4-dimethylpentyl side chain introduces flexibility and lipophilicity, which are crucial for membrane permeability and target binding affinity. Such structural features are highly sought after in modern drug design, where optimizing both potency and selectivity is paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of compounds with remarkable accuracy before they are synthesized in the laboratory. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify promising candidates for further experimental validation. In the case of CAS No. 2172515-58-9, computational models have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. These predictions are based on its structural similarity to known bioactive molecules and highlight its potential as a lead compound.

The synthesis of such complex molecules often presents significant challenges due to their intricate structural requirements. However, modern synthetic methodologies have made considerable progress in addressing these challenges. The preparation of 1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in achieving the desired molecular architecture efficiently.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes assessing its solubility, stability, metabolic fate, and toxicity profile. The presence of both polar (amino group) and non-polar (alkyl chain) regions makes this compound particularly interesting from a biopharmaceutical perspective, as it may exhibit favorable pharmacokinetic characteristics. Additionally, its unique structure may offer advantages over existing drugs by providing a new mechanism of action or by targeting previously unexplored pathways.

The field of drug discovery is constantly evolving, driven by the need for more effective and safer therapeutic agents. Compounds like CAS No. 2172515-58-9 play a crucial role in this process by serving as building blocks for novel drug candidates. Researchers are increasingly exploring innovative approaches to accelerate drug development pipelines, including high-throughput screening (HTS) and de novo design strategies. These methods allow for the rapid identification of promising compounds that can be further optimized through iterative cycles of synthesis and testing.

In conclusion,1-(1-amino-2,4-dimethylpentyl)cyclobutan-1-ol represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features make it an attractive candidate for further research into drug discovery and development. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play an important role in addressing unmet medical needs worldwide.